Cas no 72361-48-9 (6-[methyl(phenylsulphonyl)amino]hexanoic acid, compound with cyclohexylamine (1:1))

• Product Name: 6-[methyl(phenylsulphonyl)amino]hexanoic acid, compound with cyclohexylamine (1:1)
• CAS No: 72361-48-9
• MF: C₁₉H₃₂N₂O₄S
• MW: 384.53338432312
• CID: 1754503
• PubChem ID: 175041
• Update Time: 2025-04-21

6-[methyl(phenylsulphonyl)amino]hexanoic acid, compound with cyclohexylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• 6-[methyl(phenylsulphonyl)amino]hexanoic acid, compound with cyclohexylamine (1:1)
• Hexanoic acid, 6-(methyl(phenylsulfonyl)amino)-, compd. with cyclohexanamine (1:1)
• 6-(Methyl(phenylsulfonyl)amino)hexanoic acid, compd. with cyclohexylamine
• 6-(Methyl(phenylsulphonyl)amino)hexanoic acid, compound with cyclohexylamine (1:1)
• 6-[methyl(phenylsulfonyl)amino]hexanoic acid - cyclohexanamine (1:1)
• 6-[benzenesulfonyl(methyl)amino]hexanoic acid,cyclohexanamine
• 72361-48-9
• DTXCID2047307
• DTXSID4072576
• EINECS 276-601-9

• Inchi： 1S/C13H19NO4S.C6H13N/c1-14(11-7-3-6-10-13(15)16)19(17,18)12-8-4-2-5-9-12;7-6-4-2-1-3-5-6/h2,4-5,8-9H,3,6-7,10-11H2,1H3,(H,15,16);6H,1-5,7H2
• InChI Key： WHRHDEFZEPUAQA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C)CCCCCC(=O)O)(=O)=O.NC1CCCCC1

Computed Properties

• Exact Mass: 384.20846
• Monoisotopic Mass: 384.20827868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 100.7